Cas no 61728-31-2 (4-Isoxazolecarboxylic acid, 5-methyl-3-phenyl-, 2,2,2-trifluoroethyl ester)

4-Isoxazolecarboxylic acid, 5-methyl-3-phenyl-, 2,2,2-trifluoroethyl ester structure
61728-31-2 structure
Product Name:4-Isoxazolecarboxylic acid, 5-methyl-3-phenyl-, 2,2,2-trifluoroethyl ester
CAS No:61728-31-2
MF:C13H10F3NO3
MW:285.21861410141
CID:468259
PubChem ID:71392852
Update Time:2025-04-19

4-Isoxazolecarboxylic acid, 5-methyl-3-phenyl-, 2,2,2-trifluoroethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Isoxazolecarboxylic acid, 5-methyl-3-phenyl-, 2,2,2-trifluoroethyl ester
    • 2,2,2-trifluoroethyl 5-methyl-3-phenyl-1,2-oxazole-4-carboxylate
    • DTXSID60814640
    • 61728-31-2
    • Inchi: 1S/C13H10F3NO3/c1-8-10(12(18)19-7-13(14,15)16)11(17-20-8)9-5-3-2-4-6-9/h2-6H,7H2,1H3
    • InChI Key: FNEXLACXAXQSKU-UHFFFAOYSA-N
    • SMILES: FC(COC(C1=C(C)ON=C1C1C=CC=CC=1)=O)(F)F

Computed Properties

  • Exact Mass: 285.0613
  • Monoisotopic Mass: 285.06127767g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.33
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